Cas no 476441-29-9 (N-{[5-(benzylsulfanyl)-4-(4-fluorophenyl)-4H-1,2,4-triazol-3-yl]methyl}adamantane-1-carboxamide)

• Product Name: N-{[5-(benzylsulfanyl)-4-(4-fluorophenyl)-4H-1,2,4-triazol-3-yl]methyl}adamantane-1-carboxamide
• CAS No: 476441-29-9
• MF: C₂₇H₂₉FN₄OS
• MW: 476.608768224716
• CID: 5762741
• PubChem ID: 4290536
• Update Time: 2025-05-25

N-{[5-(benzylsulfanyl)-4-(4-fluorophenyl)-4H-1,2,4-triazol-3-yl]methyl}adamantane-1-carboxamide Chemical and Physical Properties

Names and Identifiers

• 476441-29-9
• AKOS024580499
• N-[[5-benzylsulfanyl-4-(4-fluorophenyl)-1,2,4-triazol-3-yl]methyl]adamantane-1-carboxamide
• MLS000723114
• CHEMBL1364383
• (1S,3s)-N-((5-(benzylthio)-4-(4-fluorophenyl)-4H-1,2,4-triazol-3-yl)methyl)adamantane-1-carboxamide
• SMR000236059
• N-{[5-(benzylsulfanyl)-4-(4-fluorophenyl)-4H-1,2,4-triazol-3-yl]methyl}adamantane-1-carboxamide
• HMS2581L05
• F0528-1782
• Tricyclo[3.3.1.13,7]decane-1-carboxamide, N-[[4-(4-fluorophenyl)-5-[(phenylmethyl)thio]-4H-1,2,4-triazol-3-yl]methyl]-

• Inchi： 1S/C27H29FN4OS/c28-22-6-8-23(9-7-22)32-24(30-31-26(32)34-17-18-4-2-1-3-5-18)16-29-25(33)27-13-19-10-20(14-27)12-21(11-19)15-27/h1-9,19-21H,10-17H2,(H,29,33)
• InChI Key： YZJOYUZUECHUGE-UHFFFAOYSA-N
• SMILES： S(CC1C=CC=CC=1)C1=NN=C(CNC(C23CC4CC(CC(C4)C2)C3)=O)N1C1C=CC(=CC=1)F

Computed Properties

• Exact Mass: 476.20461090g/mol
• Monoisotopic Mass: 476.20461090g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 34
• Rotatable Bond Count: 7
• Complexity: 682
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.3
• Topological Polar Surface Area: 85.1Ų

Experimental Properties

• Density: 1.39±0.1 g/cm3(Predicted)
• pka: 13.98±0.20(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Triazoles Phenyltriazoles

Additional information on N-{[5-(benzylsulfanyl)-4-(4-fluorophenyl)-4H-1,2,4-triazol-3-yl]methyl}adamantane-1-carboxamide

Comprehensive Overview of N-{[5-(benzylsulfanyl)-4-(4-fluorophenyl)-4H-1,2,4-triazol-3-yl]methyl}adamantane-1-carboxamide (CAS No. 476441-29-9)

The compound N-{[5-(benzylsulfanyl)-4-(4-fluorophenyl)-4H-1,2,4-triazol-3-yl]methyl}adamantane-1-carboxamide, identified by its CAS No. 476441-29-9, is a structurally unique molecule that has garnered significant attention in the field of medicinal chemistry and drug discovery. This compound features a hybrid architecture combining a 1,2,4-triazole core, a benzylsulfanyl moiety, and an adamantane scaffold, which collectively contribute to its potential pharmacological properties. Researchers are particularly interested in its applications due to the growing demand for novel therapeutic agents targeting chronic diseases and metabolic disorders.

One of the most intriguing aspects of N-{[5-(benzylsulfanyl)-4-(4-fluorophenyl)-4H-1,2,4-triazol-3-yl]methyl}adamantane-1-carboxamide is its potential role in modulating enzymatic pathways. The 1,2,4-triazole ring is known for its versatility in drug design, often serving as a bioisostere for carboxylic acids or amides. Meanwhile, the adamantane group enhances lipid solubility, which could improve bioavailability—a critical factor in modern drug development. These features align with current trends in precision medicine, where researchers seek compounds with optimized pharmacokinetic profiles.

In recent years, the scientific community has explored the use of CAS No. 476441-29-9 in interdisciplinary studies, including computational chemistry and molecular docking simulations. Such approaches help predict binding affinities and interactions with biological targets, addressing common questions like "How do triazole derivatives interact with protein receptors?" or "What are the ADMET (Absorption, Distribution, Metabolism, Excretion, and Toxicity) properties of adamantane-containing compounds?" These inquiries reflect the broader interest in rational drug design and AI-assisted molecular modeling.

Another area of interest is the compound's potential application in neurodegenerative research. The adamantane moiety, also found in drugs like amantadine, has historical significance in treating neurological conditions. This connection sparks curiosity about whether N-{[5-(benzylsulfanyl)-4-(4-fluorophenyl)-4H-1,2,4-triazol-3-yl]methyl}adamantane-1-carboxamide could offer neuroprotective benefits. Given the rising global prevalence of neurodegenerative diseases, this hypothesis aligns with urgent unmet medical needs.

From a synthetic chemistry perspective, the preparation of CAS No. 476441-29-9 involves multi-step organic reactions, including nucleophilic substitutions and carboxamide couplings. Researchers often discuss optimization strategies for such syntheses in forums and publications, addressing challenges like yield improvement or purification techniques. These discussions are highly relevant to industrial chemists and academic labs focusing on scalable methodologies.

The environmental and regulatory aspects of N-{[5-(benzylsulfanyl)-4-(4-fluorophenyl)-4H-1,2,4-triazol-3-yl]methyl}adamantane-1-carboxamide also merit attention. With increasing emphasis on green chemistry, scientists are evaluating sustainable synthesis routes and biodegradability profiles for similar compounds. This aligns with frequent searches such as "eco-friendly synthesis of triazole derivatives" or "persistence of fluorophenyl compounds in the environment."

In summary, N-{[5-(benzylsulfanyl)-4-(4-fluorophenyl)-4H-1,2,4-triazol-3-yl]methyl}adamantane-1-carboxamide represents a compelling case study in modern pharmaceutical research. Its structural complexity, combined with emerging applications in drug discovery and molecular modeling, positions it as a compound of enduring scientific value. Future studies may further elucidate its mechanism of action and therapeutic potential, answering pressing questions in biomedical science.